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Cat. No.: B15177271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: Introduction to
Chlorooctadecylsilane
Chlorooctadecylsilane, more formally known as octadecyltrichlorosilane (OTS), is an

organosilicon compound with the chemical formula CH₃(CH₂)₁₇SiCl₃.[1][2] This long-chain

alkyltrichlorosilane is a colorless liquid that serves as a powerful surface modifying agent.[1][2]

Its primary application lies in the formation of self-assembled monolayers (SAMs) on various

substrates, which imparts a highly hydrophobic (water-repellent) character to the surface.[1][3]

This property is invaluable across a range of scientific and industrial fields, including

microelectronics, biomedical devices, and chromatography.[1][3][4]

The functionality of OTS is derived from its molecular structure: a long, nonpolar octadecyl

chain and a reactive trichlorosilyl headgroup. The trichlorosilyl group readily reacts with

hydroxyl (-OH) groups present on the surface of many materials, such as silicon dioxide, glass,

and metal oxides, to form stable covalent siloxane bonds (Si-O-Si). This reaction anchors the

OTS molecule to the surface. The long octadecyl chains then orient themselves away from the

surface, creating a dense, well-ordered monolayer that presents a low-energy, nonpolar

interface.
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Physicochemical Properties and Identification
A clear understanding of the physicochemical properties of octadecyltrichlorosilane is crucial for

its effective and safe use in experimental settings.

Property Value

CAS Number 112-04-9[1][4][5]

Molecular Formula C₁₈H₃₇Cl₃Si[1][3][4][5]

Molecular Weight 387.93 g/mol [3][4]

Appearance Colorless to yellow-brown liquid[1][5]

Density 0.984 g/mL at 25 °C[1][3]

Boiling Point 223 °C at 10 mmHg[1][3]

Refractive Index 1.4585 to 1.4605 (20 °C, 589 nm)[5]

Solubility
Soluble in organic solvents; decomposes in the

presence of amines and alcohols.[1]

Reactivity
Reacts violently with water, producing heat and

corrosive hydrogen chloride fumes.[1][3]

Molecular Structure:

The structure of octadecyltrichlorosilane consists of a central silicon atom bonded to three

chlorine atoms and one long alkyl chain (octadecyl group).

Molecular structure of octadecyltrichlorosilane.

Applications in Research and Development
The ability of octadecyltrichlorosilane to form robust, hydrophobic self-assembled monolayers

has led to its widespread use in various research and development sectors.

Surface Modification and Hydrophobicity
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The primary application of OTS is to render surfaces hydrophobic. This is achieved through the

formation of a dense, well-ordered SAM that minimizes the surface energy. This property is

exploited in:

Microelectronics: To create hydrophobic surfaces for patterning and printing of electroactive

molecular films.

Biomedical Devices: To modify the surface of medical implants to reduce the risk of infection

and rejection.[3]

Textiles: To produce water-repellent fabrics.

Anti-corrosion Coatings: To protect metal surfaces from moisture-induced corrosion.

Reversed-Phase Chromatography
OTS is a key reagent in the preparation of stationary phases for reversed-phase high-

performance liquid chromatography (HPLC). The octadecyl chains create a nonpolar

environment that retards the movement of nonpolar analytes, allowing for their separation from

more polar compounds.

Drug Delivery Systems
In the field of drug development, OTS is used to modify the surface of drug delivery vehicles

such as nanoparticles and liposomes. This modification can:

Enhance Bioavailability: By improving the solubility and absorption of drugs.[3]

Control Drug Release: The hydrophobic layer can act as a barrier to modulate the release

rate of encapsulated drugs.

Improve Stability: Surface modification can protect the drug carrier from degradation in

biological environments.

While direct conjugation of OTS to liposomes is less common, it is frequently used to

functionalize silica or other nanoparticles that can then be incorporated into or attached to drug

delivery systems.
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Experimental Protocols
The successful formation of a high-quality OTS self-assembled monolayer is highly dependent

on the experimental procedure. The following protocols provide a general framework for the

surface modification of a silicon substrate and the characterization of the resulting film.

Protocol for Formation of OTS Self-Assembled
Monolayer on a Silicon Substrate
This protocol describes a typical procedure for the deposition of an OTS monolayer from a

solution phase.
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Substrate Preparation

OTS Deposition

Post-Deposition Treatment

Sonication in Acetone

Sonication in Isopropanol

Piranha Etch (H2SO4/H2O2)

Rinse with DI Water

Dry with Nitrogen

Immerse Substrate in Solution

Prepare OTS Solution (e.g., 1 mM in Toluene)

Incubate (e.g., 1-2 hours at room temp)

Rinse with Toluene

Rinse with Isopropanol

Dry with Nitrogen

Cure (e.g., 120°C for 1 hour)

Click to download full resolution via product page

Workflow for OTS self-assembled monolayer formation.
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Materials:

Silicon substrate

Acetone (reagent grade)

Isopropanol (reagent grade)

Sulfuric acid (H₂SO₄)

Hydrogen peroxide (H₂O₂, 30%)

Deionized (DI) water

Toluene (anhydrous)

Octadecyltrichlorosilane (OTS)

Nitrogen gas (high purity)

Procedure:

Substrate Cleaning:

Sonciate the silicon substrate in acetone for 15 minutes.

Sonciate the substrate in isopropanol for 15 minutes.

Prepare a piranha solution by carefully adding H₂O₂ to H₂SO₄ in a 1:3 volume ratio

(Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care

in a fume hood with appropriate personal protective equipment.).

Immerse the substrate in the piranha solution for 30 minutes to remove organic residues

and create a hydrophilic, hydroxyl-terminated surface.

Thoroughly rinse the substrate with copious amounts of DI water.

Dry the substrate under a stream of high-purity nitrogen gas.
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OTS Solution Preparation:

In a glove box or under an inert atmosphere to minimize exposure to moisture, prepare a 1

mM solution of OTS in anhydrous toluene.

Monolayer Deposition:

Immerse the cleaned and dried substrate in the OTS solution.

Allow the deposition to proceed for 1-2 hours at room temperature. The incubation time

can be varied to optimize monolayer coverage and quality.

Rinsing and Curing:

Remove the substrate from the OTS solution and rinse thoroughly with fresh toluene to

remove any physisorbed molecules.

Rinse the substrate with isopropanol.

Dry the substrate under a stream of nitrogen gas.

Cure the coated substrate in an oven at 120°C for 1 hour to promote the cross-linking of

the silane molecules and strengthen the monolayer.

Protocol for Surface Characterization
The quality of the OTS monolayer can be assessed using various surface analysis techniques.

1. Water Contact Angle Goniometry:

Purpose: To determine the hydrophobicity of the surface.

Method: A droplet of DI water is placed on the surface, and the angle between the droplet

and the surface is measured.

Expected Result: A high-quality OTS monolayer will exhibit a static water contact angle

greater than 100°.

2. Atomic Force Microscopy (AFM):
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Purpose: To visualize the topography and roughness of the coated surface.

Method: A sharp tip is scanned across the surface, and the deflection of the cantilever is

used to create a topographical map.

Expected Result: A well-formed OTS monolayer will have a smooth, uniform surface with a

low root-mean-square (RMS) roughness. The thickness of the monolayer can also be

estimated from AFM measurements.

3. X-ray Photoelectron Spectroscopy (XPS):

Purpose: To determine the elemental composition and chemical states of the surface.

Method: The surface is irradiated with X-rays, and the kinetic energy of the emitted

photoelectrons is measured.

Expected Result: XPS analysis can confirm the presence of silicon, carbon, and oxygen from

the OTS monolayer and the underlying substrate, and can provide information about the Si-

O-Si bond formation.

Surface Analysis Techniques Characterization Data

OTS Coated Surface

Water Contact Angle
Goniometry

Atomic Force
Microscopy

X-ray Photoelectron
Spectroscopy

Hydrophobicity
(Contact Angle > 100°)

Topography & Roughness
(Smooth, Uniform Surface)

Elemental Composition
(Presence of C, Si, O)

Click to download full resolution via product page

Characterization workflow for OTS-modified surfaces.
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Conclusion
Octadecyltrichlorosilane is a versatile and powerful tool for the surface modification of a wide

range of materials. Its ability to form robust, hydrophobic self-assembled monolayers makes it

an indispensable reagent in fields ranging from microelectronics to drug delivery. A thorough

understanding of its properties and adherence to detailed experimental protocols are essential

for achieving high-quality, reproducible results in research and development applications. As

nanotechnology and materials science continue to advance, the importance and utility of

octadecyltrichlorosilane in creating functional surfaces are poised to grow even further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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